Cas no 54903-57-0 (1-[3-hydroxy-4-(methylamino)phenyl]ethanone)

• Product name: 1-[3-hydroxy-4-(methylamino)phenyl]ethanone
• CAS No: 54903-57-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1592246
• PubChem ID: 3042971

1-[3-hydroxy-4-(methylamino)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-hydroxy-4-(methylamino)phenyl]ethanone
• SCHEMBL1108312
• BRN 2084029
• 54903-57-0
• Ethanone, 1-(3-hydroxy-4-(methylamino)phenyl)-
• DTXSID70203420
• 1-(3-Hydroxy-4-(methylamino)phenyl)ethanone
• JPB 11

• Inchi： InChI=1S/C9H11NO2/c1-6(11)7-3-4-8(10-2)9(12)5-7/h3-5,10,12H,1-2H3
• InChI Key： GYGQWBBAWJBKRW-UHFFFAOYSA-N
• SMILES： CC(=O)C1=CC(=C(C=C1)NC)O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.189
• Boiling Point: 342°C at 760 mmHg
• Flash Point: 160.6°C
• Refractive Index: 1.604
• PSA: 49.33